Cas no 36063-03-3 (1,2,4-Naphthalenetricarboxylic acid, 1,2,4-trimethyl ester)

• Product Name: 1,2,4-Naphthalenetricarboxylic acid, 1,2,4-trimethyl ester
• CAS No: 36063-03-3
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 920964
• Update Time: 2023-11-19

1,2,4-Naphthalenetricarboxylic acid, 1,2,4-trimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4-tricarbomethoxynaphthalene
• Trimethyl 1,2,4-naphthalenetricarboxylate
• CID 101078783
• 1,2,4-Naphthalenetricarboxylic acid, 1,2,4-trimethyl ester

• Inchi： 1S/C16H14O6/c1-20-14(17)11-8-12(15(18)21-2)13(16(19)22-3)10-7-5-4-6-9(10)11/h4-8H,1-3H3
• InChI Key： NAIJIBKVWMBJLG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C(=O)OC)=CC(C(=O)OC)=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 302.079
• Monoisotopic Mass: 302.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 417.1±25.0 °C(Predicted)